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Compound of Interest

Compound Name:
4-[(Diethylamino)methyl]benzoic

acid

Cat. No.: B184680 Get Quote

Essential Safety and Handling Guide for 4-
[(Diethylamino)methyl]benzoic Acid
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 4-[(Diethylamino)methyl]benzoic acid. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals in a

laboratory setting.

Personal Protective Equipment (PPE)
When handling 4-[(Diethylamino)methyl]benzoic acid, it is crucial to use appropriate

personal protective equipment to prevent exposure. The recommended PPE is summarized in

the table below.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves and

a lab coat or protective

clothing.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended when

engineering controls are

insufficient, if exposure limits

are exceeded, or if irritation is

experienced. A dust mask of

type N95 (US) is also

suggested.[1][2]

Safe Handling and Operational Plan
Adherence to a strict operational plan is vital to minimize risks associated with 4-
[(Diethylamino)methyl]benzoic acid.

2.1. Engineering Controls:

Always handle this compound in a well-ventilated area.[1][3]

Use a chemical fume hood for all procedures that may generate dust or aerosols.

2.2. Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks.[1][3]
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Avoidance of Contact: Take necessary precautions to avoid contact with skin, eyes, and

clothing.[3] Do not breathe dust or fumes.[3][4]

Spill Management: In case of a spill, prevent further leakage if it is safe to do so. Absorb the

spill with an inert material and place it into a suitable, labeled container for disposal.[3]

Disposal Plan
Proper disposal of 4-[(Diethylamino)methyl]benzoic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Classification:

Treat all waste containing 4-[(Diethylamino)methyl]benzoic acid as hazardous waste.

3.2. Container Management:

Keep waste in its original container or a compatible, tightly sealed, and clearly labeled waste

container.[5]

Label the container with "Hazardous Waste" and the full chemical name.

3.3. Disposal Route:

Dispose of contents and containers at an approved waste disposal plant.[1][3]

Do not dispose of this chemical down the drain or into the environment.[5]

Consult local, regional, and national regulations for specific disposal requirements.[3]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 4-
[(Diethylamino)methyl]benzoic acid, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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